3-bromo-N-ethyl-N,5-dimethylbenzamide

• IUPAC Name: 3-bromo-N-ethyl-N,5-dimethylbenzamide
• InChI: InChI=1S/C11H14BrNO/c1-4-13(3)11(14)9-5-8(2)6-10(12)7-9/h5-7H,4H2,1-3H3
• InChI Key: QMGBDOFQMPYPBP-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)C1=CC(=CC(=C1)C)Br
• Molecular Formula: C11H14BrNO
• Molecular Weight: 256.14 g/mol

Description

3-Bromo-N-ethyl-N,5-dimethylbenzamide is a substituted benzamide featuring a bromine atom at the 3-position of the aromatic ring, an ethyl group and a methyl group on the amide nitrogen, and a methyl group at the 5-position. Benzamides with halogen and alkyl substituents are widely studied for their applications in medicinal chemistry, catalysis, and material science due to their tunable electronic and steric effects [13][14].

Comparison with Similar Compounds

Structural Analogs and Positional Isomerism

Key analogs and their distinguishing features:

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	Reference
4-Bromo-3,5-dimethylbenzamide	C₉H₁₀BrNO	Br (4-position), N,N-dimethyl	Intermediate in organic synthesis
2-Amino-5-bromo-N,3-dimethylbenzamide	C₈H₉BrN₂O	Br (5-position), NH₂ (2-position)	Potential bioactive intermediate
3-Bromo-N,N-dimethyl-5-(trifluoromethoxy)benzamide	C₁₀H₉BrF₃NO₂	Br (3), CF₃O (5), N,N-dimethyl	High stability, fluorinated drug candidate
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	C₁₂H₁₇NO₂	Hydroxyethyl, N-directing group	Metal-catalyzed C–H functionalization

Key Observations :

• Substituent Position : The 3-bromo substitution in the target compound vs. 4-bromo in alters electronic distribution (e.g., dipole moment) and reactivity. Bromine at the 3-position may enhance electrophilic aromatic substitution at the 5-position due to steric and electronic effects.
• Functional Groups : The trifluoromethoxy group in introduces strong electron-withdrawing effects, increasing metabolic stability compared to alkyl-substituted benzamides.

Physicochemical and Pharmacokinetic Properties

• Solubility : N-Ethyl-N-methyl substitution likely reduces water solubility compared to hydroxylated analogs (e.g., ), but increases solubility in organic solvents.
• Metabolism : Ethyl groups may undergo slower oxidative metabolism compared to methyl groups, as seen in , where hydroxylation patterns differ between sexes.
• Thermal Stability : Bromine and alkyl groups enhance thermal stability, making the compound suitable for high-temperature reactions .